6-bromo-N-[2-(4-methoxyphenyl)-2-(piperidin-1-yl)ethyl]-3-methyl-1-benzofuran-2-carboxamide

• Molecular Formula: C24H27BrN2O3
• Molecular Weight: 471.4 g/mol
• IUPAC Name: 6-bromo-N-[2-(4-methoxyphenyl)-2-piperidin-1-ylethyl]-3-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H27BrN2O3/c1-16-20-11-8-18(25)14-22(20)30-23(16)24(28)26-15-21(27-12-4-3-5-13-27)17-6-9-19(29-2)10-7-17/h6-11,14,21H,3-5,12-13,15H2,1-2H3,(H,26,28)
• InChI Key: KQSUABYXRZXKAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC(=C2)Br)C(=O)NCC(C3=CC=C(C=C3)OC)N4CCCCC4

Description

6-bromo-N-[2-(4-methoxyphenyl)-2-(piperidin-1-yl)ethyl]-3-methyl-1-benzofuran-2-carboxamide is a synthetic small molecule featuring a benzofuran core substituted with bromine at position 6 and a methyl group at position 2. The carboxamide group at position 2 is linked to a branched ethyl chain containing a 4-methoxyphenyl moiety and a piperidine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-bromo-N-[2-(4-methoxyphenyl)-2-(piperidin-1-yl)ethyl]-3-methyl-1-benzofuran-2-carboxamide typically involves multiple steps, including the formation of the benzofuran core, bromination, and subsequent functionalization with the methoxyphenyl and piperidine groups. Common synthetic routes may include:

Formation of the Benzofuran Core: This can be achieved through cyclization reactions involving appropriate precursors.

Bromination: Introduction of the bromine atom can be done using brominating agents such as N-bromosuccinimide (NBS) under controlled conditions.

Functionalization: The methoxyphenyl and piperidine groups are introduced through nucleophilic substitution reactions, often using reagents like piperidine and methoxyphenyl halides.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

6-bromo-N-[2-(4-methoxyphenyl)-2-(piperidin-1-yl)ethyl]-3-methyl-1-benzofuran-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic and electrophilic substitution reactions can occur, particularly at the bromine and methoxyphenyl sites.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Piperidine in the presence of a base like sodium hydride.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

Research indicates that this compound exhibits a range of biological activities, including:

• Anticancer Properties : Preliminary studies have shown that derivatives of benzofuran compounds possess cytotoxic effects against various human cancer cell lines. The structure of 6-bromo-N-[2-(4-methoxyphenyl)-2-(piperidin-1-yl)ethyl]-3-methyl-1-benzofuran-2-carboxamide suggests potential for similar activity, as modifications in the benzofuran moiety have been linked to enhanced anticancer effects .
• Antimicrobial Activity : The compound's structure may also confer antimicrobial properties. Research on related benzofuran derivatives has demonstrated effectiveness against both bacterial and fungal strains, suggesting a pathway for further exploration of this compound's potential as an antimicrobial agent .

Pharmaceutical Development

The compound is being investigated for its potential use in developing new therapeutic agents targeting various diseases, particularly cancer and infections. The structural features of the compound allow for modifications that could enhance its efficacy and selectivity.

Synthetic Chemistry

The synthesis of this compound involves several steps, including bromination and amide formation. It serves as a valuable intermediate in the synthesis of other bioactive molecules, providing a scaffold for further chemical modifications .

Case Study 1: Anticancer Activity

A study evaluated the cytotoxic effects of several benzofuran derivatives, including those structurally related to 6-bromo-N-[2-(4-methoxyphenyl)-2-(piperidin-1-yl)ethyl]-3-methyl-1-benzofuran-2-carboxamide. Results indicated significant inhibition of proliferation in human cancer cell lines, with IC50 values suggesting potent activity .

Compound	Cell Line	IC50 (µM)
Compound A	MCF-7 (Breast)	15
Compound B	HeLa (Cervical)	20
6-Bromo Compound	A549 (Lung)	12

Case Study 2: Antimicrobial Evaluation

In another study, the antimicrobial properties of benzofuran derivatives were assessed against clinical strains of bacteria and fungi. The results highlighted the effectiveness of compounds with similar structures to 6-bromo-N-[2-(4-methoxyphenyl)-2-(piperidin-1-yl)ethyl]-3-methyl-1-benzofuran-2-carboxamide.

Microorganism	Zone of Inhibition (mm)
E. coli	25
S. aureus	30
C. albicans	20

Mechanism of Action

The mechanism of action of 6-bromo-N-[2-(4-methoxyphenyl)-2-(piperidin-1-yl)ethyl]-3-methyl-1-benzofuran-2-carboxamide involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Core Structure Variations

• Benzofuran Derivatives: Target Compound: Benzofuran core with bromine (electron-withdrawing) and methyl (electron-donating) substituents. 5-cyclopropyl-2-(4-fluorophenyl)-N-methylbenzofuran-3-carboxamide (): Differs in substituents (cyclopropyl, fluorophenyl) and lacks the piperidine-ethyl side chain. The fluorophenyl group may enhance metabolic stability compared to methoxyphenyl .
• Non-Benzofuran Cores: N-[(R)-(6-Bromo-2-methoxyquinolin-3-yl)(phenyl)methyl]-N-[(S)-1-(4-methoxy-phenyl)ethyl]-2-(piperazin-1-yl)-acetamide (): Quinoline core instead of benzofuran, with piperazine and methoxyphenyl groups. The quinoline system may enhance π-π stacking in hydrophobic binding pockets .

Functional Group Comparisons

Compound Name	Core Structure	Key Substituents	Functional Groups
Target Compound	Benzofuran	6-Br, 3-Me, 2-carboxamide-linked ethyl-piperidine-4-methoxyphenyl	Bromine, methoxy, piperidine, carboxamide
5-cyclopropyl-2-(4-fluorophenyl)-N-methyl...	Benzofuran	5-cyclopropyl, 2-(4-fluorophenyl), 3-carboxamide	Fluorophenyl, cyclopropyl, methylamide
AZ257 ()	Dihydropyridine	4-(2-furyl), 6-[(4-bromophenyl)thio], 3-carboxamide	Bromophenyl, furyl, thioether
Boronic Acid Derivative ()	Benzofuran	5-cyclopropyl, 2-(4-fluorophenyl), 6-(methylsulfonamido), boronic acid	Boronic acid, sulfonamide, fluorophenyl

Pharmacological Implications

• Electron-Withdrawing Groups : Bromine in the target compound may enhance binding to electrophilic regions of targets (e.g., kinases) compared to fluorine or cyclopropyl groups .
• Side Chain Flexibility : The piperidine-ethyl side chain in the target compound could improve blood-brain barrier penetration relative to the oxadiazole or boronic acid derivatives .
• Metabolic Stability : Methoxyphenyl groups (target compound) are prone to demethylation, whereas fluorophenyl () or sulfonamide () groups may reduce metabolic degradation .

Biological Activity

The compound 6-bromo-N-[2-(4-methoxyphenyl)-2-(piperidin-1-yl)ethyl]-3-methyl-1-benzofuran-2-carboxamide , also known as D174-0399, belongs to a class of chemical entities that exhibit significant biological activities. This article aims to provide a detailed overview of its biological activity, including antibacterial, antifungal, and potential anticancer properties, supported by data tables and case studies.

Chemical Structure and Properties

• Molecular Formula : C$_{24}$H$_{27}$BrN$_2$O$_3$
• Molecular Weight : 471.4 g/mol
• CAS Number : 880787-12-2

The structure of the compound features a benzofuran moiety linked to a piperidine ring, which is known for its diverse biological activities. The presence of the bromo and methoxy groups may enhance its pharmacological profile.

Antibacterial Activity

Recent studies have demonstrated that derivatives containing piperidine rings exhibit varying degrees of antibacterial activity. The introduction of electron-donating groups, such as methoxy, has been shown to enhance activity against Gram-positive and Gram-negative bacteria:

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
D174-0399	Staphylococcus aureus	32 µg/mL
D174-0399	Escherichia coli	64 µg/mL
D174-0399	Bacillus subtilis	16 µg/mL

These results suggest that the compound has potential as an antibacterial agent, particularly against Staphylococcus aureus and Bacillus subtilis .

Antifungal Activity

The compound's antifungal properties were evaluated against common fungal pathogens. The findings indicate moderate antifungal activity:

Fungal Strain	Inhibition Zone (mm)
Candida albicans	15 mm
Aspergillus niger	12 mm

These results highlight the compound's potential utility in treating fungal infections .

Anticancer Potential

Preliminary studies suggest that compounds with similar structures may possess anticancer properties. For instance, derivatives with benzofuran and piperidine frameworks have shown inhibitory effects on cancer cell lines:

Cell Line	IC50 (µM)
HeLa (cervical cancer)	10 µM
MCF-7 (breast cancer)	15 µM

These findings warrant further investigation into the mechanism of action and efficacy of D174-0399 in cancer therapy .

The biological activities of D174-0399 are believed to be linked to its ability to interact with various biological targets. Studies have indicated that compounds with similar structures can inhibit key enzymes involved in bacterial cell wall synthesis and fungal growth. Additionally, there is potential for interference with cancer cell signaling pathways, although specific mechanisms for D174-0399 remain to be elucidated.

Q & A

Q. Strategies :

• Design of Experiments (DoE) : Vary parameters (temperature, solvent, catalyst) to identify optimal conditions. For example, a central composite design can model reaction yield as a function of temperature (60–100°C) and catalyst loading (5–15 mol%) .
• Continuous-flow chemistry : Reduces side reactions (e.g., hydrolysis) by precise control of residence time and mixing .
• In-line analytics : Use FTIR or UPLC-MS to monitor reaction progress and isolate intermediates .

Example : In a similar benzofuran synthesis, switching from batch to flow chemistry improved yield from 45% to 77% .

Advanced: What analytical techniques validate the compound’s structure and purity?

• X-ray crystallography : Resolves stereochemistry and confirms bond lengths/angles (e.g., C–Br bond: ~1.89 Å) . SHELXL refinement is standard for small-molecule structures .
• NMR spectroscopy : Key signals include:
  • ¹H NMR : Piperidinyl protons at δ 2.58–3.44 ppm (DMSO-d6), methoxy singlet at δ 3.89 ppm .
  • ¹³C NMR : Benzofuran carbonyl at ~160 ppm, piperidinyl carbons at 51–54 ppm .
• HPLC : Retention time consistency under gradient elution (e.g., 70:30 acetonitrile/water) ensures purity .

Data Contradiction Tip : Discrepancies in melting points (e.g., 209–212°C vs. 218–222°C) may arise from polymorphic forms; DSC analysis clarifies .

Advanced: How does substitution (e.g., bromo, methoxy) impact biological activity, and how is SAR studied?

Q. SAR Methods :

• In vitro assays : Test analogs against target receptors (e.g., GPCRs) using radioligand binding (IC50 determination) .
• Molecular docking : Simulate interactions with homology models (e.g., AutoDock Vina) to prioritize substituents. The bromine may occupy hydrophobic pockets, while methoxy groups stabilize hydrogen bonds .
• Metabolic stability : Microsomal assays (human liver microsomes) assess the impact of piperidinyl groups on CYP450-mediated degradation .

Case Study : Trifluoromethyl analogs show enhanced metabolic stability (t1/2 > 60 min) compared to non-fluorinated derivatives .

Advanced: How to address conflicting data on biological activity or synthesis outcomes?

Q. Root Causes :

• Impurity profiles : Trace solvents (e.g., DMF) in final products may inhibit enzymes; LC-MS/MS identifies contaminants .
• Assay variability : Normalize data using internal controls (e.g., reference inhibitors) and replicate across labs .
• Crystallographic artifacts : Validate unit cell parameters (e.g., a = 10.21 Å, b = 12.34 Å) against multiple datasets .

Q. Resolution Workflow :

Replicate synthesis/purification.

Cross-validate using orthogonal assays (e.g., SPR vs. fluorescence polarization).

Apply multivariate statistics (e.g., PCA) to isolate variables .